2-{1-(2-methylbenzyl)-4-[(5-methyl-2-furyl)methyl]-2-piperazinyl}ethanol

• IUPAC Name: 2-[4-[(5-methylfuran-2-yl)methyl]-1-[(2-methylphenyl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C20H28N2O2/c1-16-5-3-4-6-18(16)13-22-11-10-21(14-19(22)9-12-23)15-20-8-7-17(2)24-20/h3-8,19,23H,9-15H2,1-2H3
• InChI Key: IVZNAXKLDGIPFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2CCN(CC2CCO)CC3=CC=C(O3)C
• Molecular Formula: C20H28N2O2
• Molecular Weight: 328.4 g/mol

Description

2-{1-(2-methylbenzyl)-4-[(5-methyl-2-furyl)methyl]-2-piperazinyl}ethanol is a chemical compound that has been studied for its potential use in scientific research. This compound has been synthesized using various methods and has been found to have potential applications in the field of medicine and biochemistry. In

Mechanism of Action

The mechanism of action of 2-{1-(2-methylbenzyl)-4-[(5-methyl-2-furyl)methyl]-2-piperazinyl}ethanol is not fully understood. However, it has been suggested that this compound may act as a serotonin and dopamine receptor antagonist, which could explain its potential use as an antidepressant and anxiolytic.
Biochemical and Physiological Effects:
2-{1-(2-methylbenzyl)-4-[(5-methyl-2-furyl)methyl]-2-piperazinyl}ethanol has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. This compound has also been found to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{1-(2-methylbenzyl)-4-[(5-methyl-2-furyl)methyl]-2-piperazinyl}ethanol in lab experiments is its potential use in the treatment of various diseases. However, one limitation of using this compound is that its mechanism of action is not fully understood, which could make it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for research on 2-{1-(2-methylbenzyl)-4-[(5-methyl-2-furyl)methyl]-2-piperazinyl}ethanol. One direction is to further explore its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to investigate its mechanism of action in order to optimize its use in lab experiments. Additionally, further research could be done to explore its potential use as an antidepressant and anxiolytic.

Synthesis Methods

2-{1-(2-methylbenzyl)-4-[(5-methyl-2-furyl)methyl]-2-piperazinyl}ethanol can be synthesized using a variety of methods. One method involves the reaction of 2-methylbenzyl chloride with 4-(5-methyl-2-furyl)methylpiperazine in the presence of a base such as sodium hydroxide. The resulting product is then reduced using sodium borohydride to yield the desired compound.

Scientific Research Applications

2-{1-(2-methylbenzyl)-4-[(5-methyl-2-furyl)methyl]-2-piperazinyl}ethanol has been studied for its potential use in the field of medicine and biochemistry. This compound has been found to have potential applications in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has also been studied for its potential use as an antidepressant and anxiolytic.